Cas no 1208314-00-4 (5-Bromo-3-nitro-1H-pyrazole)

• Product Name: 5-Bromo-3-nitro-1H-pyrazole
• CAS No: 1208314-00-4
• MF: C₃H₂BrN₃O₂
• MW: 191.970879077911
• MDL: MFCD23703001
• CID: 1085967
• PubChem ID: 86337823
• Update Time: 2025-04-20

5-Bromo-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-nitro-1H-pyrazole
• 104599-38-4
• 3-BROMO-5-NITRO-2H-PYRAZOLE
• 3-Bromo-5-nitropyrazole
• AKOS022184641
• SY275160
• DB-413704
• EN300-1915038
• 3-Bromo-5-nitro-1H-pyrazole
• SCHEMBL3582886
• SCHEMBL10002534
• DB-366256
• STL588215
• CS-0456934
• 1208314-00-4
• MFCD23703002
• G61173

• MDL： MFCD23703001
• Inchi： 1S/C3H2BrN3O2/c4-2-1-3(6-5-2)7(8)9/h1H,(H,5,6)
• InChI Key： XLDXGRUDPFLMDL-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])NN=1

Computed Properties

• Exact Mass: 190.93304g/mol
• Monoisotopic Mass: 190.93304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.5Ų